Cas no 62702-75-4 (Cyclobuta[b]naphthalene-3,8-dione, 1,2-dihydro-1,2-bis(methylene)-)

Cyclobuta[b]naphthalene-3,8-dione, 1,2-dihydro-1,2-bis(methylene)- structure

62702-75-4 structure

Product Name:Cyclobuta[b]naphthalene-3,8-dione, 1,2-dihydro-1,2-bis(methylene)-

CAS No:62702-75-4

Molecular Formula:C₁₄H₈O₂

Molecular Weight:208.21212

CID:434682

PubChem ID:71383668

Cyclobuta[b]naphthalene-3,8-dione, 1,2-dihydro-1,2-bis(methylene)- Properties

Names and Identifiers

- Cyclobuta[b]naphthalene-3,8-dione, 1,2-dihydro-1,2-bis(methylene)-
- 1,2-dimethylidenecyclobuta[b]naphthalene-3,8-dione
- 62702-75-4
- DTXSID70805968
- 1,2-Dimethylidene-1,2-dihydrocyclobuta[b]naphthalene-3,8-dione
- InChIKey： SEMWOOAQZRRQGK-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H8O2/c1-7-8(2)12-11(7)13(15)9-5-3-4-6-10(9)14(12)16/h3-6H,1-2H2
- SMILES： C=C1C(=C)C2=C1C(=O)C3=CC=CC=C3C2=O

Computed Properties

Exact Mass: 208.05244
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 208.052429494g/mol
Heavy Atom Count: 16
Complexity: 435
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

Cyclobuta[b]naphthalene-3,8-dione, 1,2-dihydro-1,2-bis(methylene)- Related Literature

1. In(OTf)3-catalyzed N-α phosphonylation of N,O-acetals with triethyl phosphite†

Xin Li,Tian-Yu Yang,Min Lv,Ling-Yan Chen,Bang-Guo Wei Org. Biomol. Chem., 2022,20, 6571-6581
2. Thermal Rearrangement of 3-Allyloxy-1,2-benzisothiazole 1,1-Dioxides: an Unusual Inversion of Products of Sigmatropic [3,3]-Shift to Give the [1,3]-Isomers

J. Chem. Res. (S), 1999, 704-705
3. Organic chemistry

J. Chem. Soc., Abstr., 1915,108, i365-i471
4. Convergent total synthesis of corallocin A†

Tomoya Mashiko,Yuta Nakazato,Yuta Katsumura,Akihiko Kasamatsu,Shinya Adachi,Shogo Kamo,Akinobu Matsuzawa,Kazuyuki Sugita Org. Biomol. Chem., 2021,19, 5127-5132
5. Molecular level studies on binding modes of labeling molecules with polyalanine peptides†

Xiaobo Mao,Chenxuan Wang,Xiaojing Ma,Min Zhang,Lei Liu,Lan Zhang,Lin Niu,Qindao Zeng,Yanlian Yang,Chen Wang Nanoscale, 2011,3, 1592-1599
6. Aptamer-functionalized CdTe:Zn2+ quantum dots for the detection of tomato systemin†

Chen Liu,Guobin Mao,Chen Su,Xinghu Ji,Zilin Chen,Zhike He Anal. Methods, 2015,7, 7748-7752
7. Adsorption of metal cations by hydrous aluminium(III) or iron(III) hydroxide precipitates: enhancement by EDTA and related chelate molecules†

Chem. Commun., 1998, 2525-2526
8. Tissue engineered scaffolds for corneal endothelial regeneration: a material's perspective

Jasper Delaey,Lobke De Vos,Peter Dubruel,Sandra Van Vlierberghe,Bert Van den Bogerd Biomater. Sci., 2022,10, 2440-2461
9. First-principles study of lithium ion migration in lithium transition metal oxides with spinel structure

Mayumi Kaneko,Masataka Wakihara Phys. Chem. Chem. Phys., 2012,14, 13963-13970
10. Correction: In silico decryption of serotonin–receptor binding: local non-covalent interactions and long-range conformational changes

Padmabati Mondal RSC Adv., 2021,11, 9837-9839

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